Cas no 2167333-82-4 (5-cyclopropyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 5-cyclopropyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2167333-82-4
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6429216
• PubChem ID: 165836307
• Update Time: 2025-05-21

5-cyclopropyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• 2167333-82-4
• 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267907

• Inchi： 1S/C11H10N2O2S/c1-5-12-9(11(14)15)8-7(6-2-3-6)4-16-10(8)13-5/h4,6H,2-3H2,1H3,(H,14,15)
• InChI Key： CATOQHPWFZNJLQ-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(C)N=2)C(=C1)C1CC1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.3Ų

Additional information on 5-cyclopropyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid

Introduction to 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2167333-82-4)

5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2167333-82-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a cyclopropyl group and a methylthieno[2,3-d]pyrimidine core enhances its structural complexity and functional diversity, making it a promising candidate for further investigation in drug discovery.

The thieno[2,3-d]pyrimidine scaffold is particularly interesting due to its ability to mimic natural nucleobases, allowing it to interact with biological targets such as enzymes and receptors. This structural feature has been exploited in the development of various bioactive molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. The 5-cyclopropyl substituent in this compound contributes to its unique electronic properties and steric environment, which can influence its binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid structure represents an innovative approach to designing molecules with enhanced pharmacological properties. Researchers have been exploring its potential as a lead compound for the development of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Thienopyrimidine derivatives have shown promise as inhibitors of kinases involved in cancer cell proliferation and survival. The 5-cyclopropyl group may play a crucial role in modulating the binding interactions between the compound and its target proteins, potentially leading to the discovery of more effective anticancer agents.

Furthermore, the 4-carboxylic acid moiety in the molecule suggests that it may exhibit acid-base properties that could be exploited for drug delivery systems or prodrug formulations. This functional group can also serve as a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of rings and substituents in 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid makes it an attractive candidate for further exploration. Researchers are employing various computational and experimental techniques to understand its biological activity and optimize its pharmacokinetic profile.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic structures like this one, facilitating their use in medicinal chemistry research.

Another area where this compound shows promise is in antiviral therapy. Thienopyrimidine derivatives have been investigated for their ability to inhibit viral enzymes such as reverse transcriptase and protease. The presence of the cyclopropyl group may enhance the compound's ability to interact with viral proteins, potentially leading to more effective antiviral drugs.

The development of new therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential to assess the pharmacological properties of compounds like 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid before they can be considered for clinical trials. These studies provide valuable insights into their mechanism of action, pharmacokinetics, and potential side effects.

In conclusion, 5-cyclopropyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2167333-82-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further investigation in oncology, antiviral therapy, and other therapeutic areas. Continued research into this compound will likely yield valuable insights into its pharmacological properties and applications.